Cas no 894804-42-3 (2,6-Dichloro-4-ethoxypyridine)

• Product Name: 2,6-Dichloro-4-ethoxypyridine
• CAS No: 894804-42-3
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD11044317
• CID: 714770
• PubChem ID: 11499357
• Update Time: 2025-10-29

2,6-Dichloro-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-ethoxypyridine
• AK100911
• FCH887180
• 4814AC
• AX8241818
• ST24021563
• FD10601
• A861169
• WLZ2844
• SB52340
• DTXSID80467596
• MFCD11044317
• CS-0151474
• J-507430
• AKOS006307841
• FT-0754284
• 894804-42-3
• DS-3647
• DB-082171
• SCHEMBL26666776

• MDL： MFCD11044317
• Inchi： 1S/C7H7Cl2NO/c1-2-11-5-3-6(8)10-7(9)4-5/h3-4H,2H2,1H3
• InChI Key： OYUWCAQLQJVPMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)OCC

Computed Properties

• Exact Mass: 190.99000
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 2.78710

Additional information on 2,6-Dichloro-4-ethoxypyridine

Research Briefing on 2,6-Dichloro-4-ethoxypyridine (CAS: 894804-42-3) in Chemical Biology and Pharmaceutical Applications

2,6-Dichloro-4-ethoxypyridine (CAS: 894804-42-3) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. Recent studies highlight its role as a versatile building block for synthesizing bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing consolidates the latest findings on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound’s utility in constructing pyridine-based scaffolds for selective JAK2 inhibitors, showing promising activity in myeloproliferative disorder models. The research team optimized the ethoxy and chloro substituents to enhance binding affinity while maintaining metabolic stability (DOI: 10.1021/acs.jmedchem.3c00562).

In synthetic chemistry, advances in catalytic C-O bond formation have improved the efficiency of producing 2,6-Dichloro-4-ethoxypyridine. A palladium-catalyzed ethoxylation protocol developed by Chen et al. (2024) achieved 89% yield under mild conditions, addressing previous challenges in regioselectivity (Organic Letters, DOI: 10.1021/acs.orglett.4c00031).

Notably, its derivative, 2,6-Dichloro-4-ethoxypyridine-3-boronic acid, has emerged as a key intermediate in Suzuki-Miyaura cross-coupling reactions for constructing complex heterocycles. Patent filings (WO2023187542) reveal its incorporation in novel antiviral candidates targeting RNA-dependent RNA polymerases.

Safety assessments indicate moderate toxicity (LD50 = 320 mg/kg in rats), requiring proper handling precautions. Environmental studies suggest moderate persistence in soil (DT50 = 28 days), prompting ongoing research into greener synthetic alternatives. The compound’s future applications appear promising, particularly in fragment-based drug discovery and as a precursor for PET tracer development.